Cas no 13639-50-4 (b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate)

• Product Name: b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate
• CAS No: 13639-50-4
• MF: C₁₆H₂₂O₁₀S
• MW: 406.404884815216
• CID: 141189
• PubChem ID: 112967
• Update Time: 2025-08-03

b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate
• 1-thio-beta-D-glucose pentaacetate
• 1-thio-β-D-glucose pentaacetate
• .β.-D-Glucopyranose, 1-thio-, pentaacetate
• 1-S-acetyl-2,3,4,6-tetra-O-acetyl-1-deoxy-1-thio-β-D-glucopyranoside
• 1-S-acetyl-2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose
• 1-S-acetyl--2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranoside
• 2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thio-α-D-glucopyranose
• 2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thio-β-D-glucopyranoside
• Nsc409737
• 1-Thio-β-D-glucopyranose pentaacetate
• .beta.-D-Glucopyranose, 1-thio-, pentaacetate
• 1-Thio-β-D-glucopyranose 1,2,3,4,6-pentaacetate
• 1-(Acetylthio)-1-deoxy-β-D-glucopyranose tetraacetate
• Acetyl 2-O,3-O,4-O,6-O-tetraacetyl-1-thio-β-D-glucopyranoside
• 1-S-Acetyl-2-O,3-O,4-O,6-O-tetraacetyl-1-thio-β-D-glucopyranose
• Thioacetic acid S-(2-O,3-O,4-O,6-O-tetraacetyl-β-D-glucopyranosyl) ester
• NSC 409737
• SCHEMBL5799586
• EINECS 237-128-3
• CS-0113409
• NS00052293
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-acetylsulfanyloxan-2-yl]methyl acetate
• E81413
• 2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thiohexopyranose
• 13639-50-4
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(acetylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• CFAJEDWNNGFOQV-LJIZCISZSA-N

• Inchi： 1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14+,15-,16+/m1/s1
• InChI Key： CFAJEDWNNGFOQV-LJIZCISZSA-N
• SMILES： S(C(C)=O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 406.09300
• Monoisotopic Mass: 406.09336807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 156.80000
• LogP: 0.34920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate

Compound CAS No. 13639-50-4: b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate

b-D-Glucopyranose, also known as D-glucose, is a fundamental hexose sugar that plays a critical role in various biological processes. The compound b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate (CAS No. 13639-50-4) represents a chemically modified derivative of D-glucose. This compound is characterized by the substitution of the hydroxyl group at the anomeric carbon (C1) with a sulfur atom (thio group) and the acetylation of the hydroxyl groups at positions 2, 3, 4, and 6. These modifications make it a valuable tool in glycosylation studies and synthetic chemistry.

The synthesis of b-D-Glucopyranose derivatives has been extensively explored due to their potential applications in drug delivery systems and as building blocks for complex carbohydrate structures. Recent advancements in stereochemical control during synthesis have enabled the preparation of highly pure enantiomers of this compound. For instance, researchers have utilized enzymatic catalysis to achieve selective acetylation patterns, which are essential for studying glycosidic bond formation and stability.

In terms of biological applications, b-D-Glucopyranose derivatives have shown promise as inhibitors of glycosidases—enzymes that cleave glycosidic bonds. This property makes them valuable in the development of therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. Moreover, the thio-substituted derivative has been employed as a substrate in click chemistry reactions, facilitating the construction of bioactive molecules with improved pharmacokinetic profiles.

Recent studies have also highlighted the role of sugar derivatives like this compound in modulating immune responses. By conjugating these molecules with vaccines or immunotherapeutic agents, researchers aim to enhance antigen presentation and elicit stronger immune reactions. The acetylation pattern in this compound is particularly significant as it influences its recognition by immune receptors and its overall stability in physiological environments.

From a structural standpoint, the pentaacetate derivative exhibits enhanced stability compared to its non-acetylated counterpart due to the protective nature of the acetyl groups. This stability is advantageous in both analytical and preparative contexts. For example, it allows for prolonged storage without degradation and facilitates high-resolution spectroscopic analysis to determine its molecular structure and conformational properties.

In conclusion, CAS No. 13639-50-4, or b-D-Glucopyranose, 1-thio-,1,2,3,4,6-pentaacetate, stands as a versatile tool in modern glycochemistry. Its unique combination of sulfur substitution and acetylation renders it suitable for a wide range of applications in drug discovery, immunology, and synthetic biology. As research continues to uncover new functionalities of this compound and its derivatives, its role in advancing medical science is expected to grow significantly.